Cas no 5449-18-3 ( )

• Product Name: &nbsp
• CAS No: 5449-18-3
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 941551
• PubChem ID: 226131
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-3-hydroxy-3-methylpentanoic acid
• 2-Cyclohexyl-3-hydroxy-3-methyl-valeriansaeure
• 2-cyclohexyl-3-hydroxy-3-methyl-valeric acid
• AC1L5EJG
• AC1Q5RP8
• AG-J-32170
• AR-1E0948
• CTK5A1271
• NSC16274
• DS-013179
• DTXSID50280294
• NSC-16274
• 2-cyclohexyl-3-hydroxy-3-methyl-pentanoic acid
• 5449-18-3
•  

• Inchi： 1S/C12H22O3/c1-3-12(2,15)10(11(13)14)9-7-5-4-6-8-9/h9-10,15H,3-8H2,1-2H3,(H,13,14)
• InChI Key： MUOCGNVVTYEQPL-UHFFFAOYSA-N
• SMILES： OC(C)(CC)C(C(=O)O)C1CCCCC1

Computed Properties

• Exact Mass: 214.15696
• Monoisotopic Mass: 214.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 354.5°C at 760 mmHg
• Flash Point: 182.4°C
• Refractive Index: 1.495
• PSA: 57.53
• LogP: 2.42850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids